Cas no 524957-35-5 (2-Piperidinecarboxamide,1-[3-(aminomethyl)phenyl]-N-[4-(1,1-dioxido-2-isothiazolidinyl)-3-methylphenyl]-)

• Product Name: 2-Piperidinecarboxamide,1-[3-(aminomethyl)phenyl]-N-[4-(1,1-dioxido-2-isothiazolidinyl)-3-methylphenyl]-
• CAS No: 524957-35-5
• MF: C₂₃H₃₀N₄O₃S
• MW: 442.574304103851
• CID: 1577849
• Update Time: 2024-08-24

2-Piperidinecarboxamide,1-[3-(aminomethyl)phenyl]-N-[4-(1,1-dioxido-2-isothiazolidinyl)-3-methylphenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxamide,1-[3-(aminomethyl)phenyl]-N-[4-(1,1-dioxido-2-isothiazolidinyl)-3-methylphenyl]-
• 2-Piperidinecarboxamide, 1-[3-(aminomethyl)phenyl]-N-[4-(1,1-dioxido-2-isothiazolidinyl)-3-methylphenyl]-

• Inchi： 1S/C23H30N4O3S/c1-17-14-19(9-10-21(17)27-12-5-13-31(27,29)30)25-23(28)22-8-2-3-11-26(22)20-7-4-6-18(15-20)16-24/h4,6-7,9-10,14-15,22H,2-3,5,8,11-13,16,24H2,1H3,(H,25,28)
• InChI Key： YZNSGYRNCXZTPA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(CN)=C2)CCCCC1C(NC1=CC=C(N2CCCS2(=O)=O)C(C)=C1)=O

Computed Properties

• Exact Mass: 442.2041

Experimental Properties

• Density: 1.310±0.06 g/cm3(Predicted)
• PSA: 95.74
• pka: 14.22±0.70(Predicted)